Cas no 139367-19-4 (3-Hexanone, 6-cyclobutyl-6-hydroxy-2,2-dimethyl-)

• Product Name: 3-Hexanone, 6-cyclobutyl-6-hydroxy-2,2-dimethyl-
• CAS No: 139367-19-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 1268179
• Update Time: 2024-08-03

3-Hexanone, 6-cyclobutyl-6-hydroxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 6-cyclobutyl-6-hydroxy-2,2-dimethyl-

• Inchi： 1S/C12H22O2/c1-12(2,3)11(14)8-7-10(13)9-5-4-6-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： NKIXQWLBJYGXRY-UHFFFAOYSA-N
• SMILES： CC(C)(C)C(=O)CCC(C1CCC1)O

Computed Properties

• Exact Mass: 198.16206

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 307.7±25.0 °C(Predicted)
• PSA: 37.3
• pka: 15.00±0.20(Predicted)